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Compound of Interest

Compound Name:

Dicyclohexylammonium 6-((5-

(dimethylamino)naphthalene)-1-

sulfonamido)hexanoate

Cat. No.: B3153785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dansyl-X succinimidyl ester is a fluorescent labeling reagent widely utilized in biological

research for the covalent modification of primary amines in proteins, peptides, and other

biomolecules. This guide provides an in-depth overview of its chemical and physical properties,

detailed experimental protocols for its use, and illustrates its application in studying molecular

interactions. The dansyl fluorophore is known for its environmental sensitivity, making it a

valuable tool for probing changes in the local environment of labeled molecules.

Core Chemical and Physical Properties
Dansyl-X succinimidyl ester is an amine-reactive derivative of the dansyl fluorophore. The "X"

in its name refers to a six-carbon aminohexanoyl spacer that separates the fluorophore from

the reactive succinimidyl ester group. This spacer is designed to minimize potential interactions

between the dye and the biomolecule to which it is conjugated.

Quantitative Data Summary
The key quantitative characteristics of Dansyl-X succinimidyl ester are summarized in the

tables below for easy reference and comparison.
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Physical and Chemical Properties

Molecular Formula C22H27N3O6S[1]

Molecular Weight 461.5 g/mol [1]

Appearance Lyophilized solid

Solubility
Soluble in organic solvents such as DMF or

DMSO[1]

Storage Conditions
Store at -20°C, protected from light and

moisture[1][2]

Spectral Properties

Excitation Maximum (λex) ~333 - 335 nm[1][3]

Emission Maximum (λem) ~518 nm[1][3]

Stokes Shift ~183 - 185 nm

Molar Extinction Coefficient (ε)

Data not readily available for the succinimidyl

ester derivative. The parent dansyl fluorophore's

absorbance is environmentally sensitive.

Fluorescence Quantum Yield (Φ)

The quantum yield of dansyl derivatives is highly

sensitive to the polarity of the local environment.

It is generally low in aqueous solutions and

increases significantly in nonpolar

environments.[4][5]

Reactivity and Stability
The succinimidyl ester group of Dansyl-X succinimidyl ester reacts efficiently with primary

amines (e.g., the epsilon-amino group of lysine residues and the N-terminus of proteins) under

mild basic conditions (pH 7.5-8.5) to form a stable amide bond. The succinimidyl ester is

susceptible to hydrolysis in aqueous solutions, a competing reaction that increases with higher

pH. Therefore, it is crucial to perform labeling reactions promptly after preparing the reagent

solution and to use amine-free buffers.
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Experimental Protocols
Protein Labeling with Dansyl-X Succinimidyl Ester
This protocol provides a general procedure for labeling proteins with Dansyl-X succinimidyl

ester. The optimal conditions may vary depending on the specific protein and should be

determined empirically.

Materials:

Protein of interest in an amine-free buffer (e.g., phosphate-buffered saline (PBS) at pH 7.4,

or 0.1 M sodium bicarbonate buffer at pH 8.3)

Dansyl-X succinimidyl ester

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Size-exclusion chromatography column (e.g., Sephadex G-25)

Reaction buffer: 0.1 M sodium bicarbonate, pH 8.3

Procedure:

Protein Preparation:

Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL. Ensure the

buffer is free of any primary amine-containing substances (e.g., Tris or glycine).

Reagent Preparation:

Immediately before use, prepare a stock solution of Dansyl-X succinimidyl ester in

anhydrous DMF or DMSO at a concentration of 1-10 mg/mL.

Labeling Reaction:

Calculate the required volume of the Dansyl-X succinimidyl ester stock solution to achieve

the desired molar ratio of dye to protein. A common starting point is a 10- to 20-fold molar

excess of the dye.
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Slowly add the dye solution to the protein solution while gently stirring.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification:

Separate the labeled protein from the unreacted dye and hydrolysis products using a size-

exclusion chromatography column pre-equilibrated with a suitable buffer (e.g., PBS).

Collect the fractions containing the labeled protein, which will typically be the first colored

fractions to elute.

Determination of Degree of Labeling (DOL):

The DOL, which is the average number of dye molecules conjugated to each protein

molecule, can be determined spectrophotometrically. This requires the molar extinction

coefficients of the protein at 280 nm and the dye at its absorbance maximum. As the

specific extinction coefficient for Dansyl-X succinimidyl ester is not readily available,

alternative methods such as mass spectrometry can be used for a more accurate

determination.

Visualizations
Experimental Workflow for Protein Labeling
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Caption: Workflow for covalent labeling of proteins with Dansyl-X succinimidyl ester.

Studying Protein-Protein Interactions
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Caption: Using Dansyl-X SE to probe protein-protein interactions via fluorescence changes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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